![molecular formula C18H10BrNO2S B4653643 2-(3-bromophenyl)-5-phenyl-4H-thieno[2,3-d][1,3]oxazin-4-one](/img/structure/B4653643.png)
2-(3-bromophenyl)-5-phenyl-4H-thieno[2,3-d][1,3]oxazin-4-one
Overview
Description
2-(3-bromophenyl)-5-phenyl-4H-thieno[2,3-d][1,3]oxazin-4-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. This compound belongs to the family of thieno[2,3-d][1,3]oxazines and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 2-(3-bromophenyl)-5-phenyl-4H-thieno[2,3-d][1,3]oxazin-4-one is not fully understood. However, studies have suggested that this compound can induce apoptosis in cancer cells by activating the caspase pathway. In addition, this compound has also been shown to inhibit the activity of various enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, studies have shown that this compound can induce apoptosis in cancer cells and inhibit their proliferation. In addition, this compound has also been shown to inhibit the activity of various enzymes involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(3-bromophenyl)-5-phenyl-4H-thieno[2,3-d][1,3]oxazin-4-one in lab experiments include its potential applications in various fields of scientific research. This compound has shown promising results in studies related to medicine, agriculture, and material science. In addition, this compound is relatively easy to synthesize, making it accessible to researchers.
The limitations of using this compound in lab experiments include its limited solubility in water, which can make it difficult to work with in aqueous environments. In addition, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for research related to 2-(3-bromophenyl)-5-phenyl-4H-thieno[2,3-d][1,3]oxazin-4-one. One potential direction is to further investigate its potential applications in medicine, particularly in the development of anticancer agents. Another potential direction is to explore its potential use as a herbicide in agriculture. In addition, further studies can be conducted to better understand the mechanism of action of this compound and its potential applications in material science.
Scientific Research Applications
2-(3-bromophenyl)-5-phenyl-4H-thieno[2,3-d][1,3]oxazin-4-one has shown potential applications in various fields of scientific research. In medicine, this compound has been studied for its anticancer properties. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit their proliferation. In addition, this compound has also been studied for its potential use as an anti-inflammatory agent.
In agriculture, this compound has been studied for its potential use as a herbicide. Studies have shown that this compound can inhibit the growth of various weed species, making it a potential alternative to traditional herbicides.
In material science, this compound has been studied for its potential use in the development of organic electronic devices. Studies have shown that this compound has good electron transport properties, making it a potential candidate for use in organic field-effect transistors.
properties
IUPAC Name |
2-(3-bromophenyl)-5-phenylthieno[2,3-d][1,3]oxazin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10BrNO2S/c19-13-8-4-7-12(9-13)16-20-17-15(18(21)22-16)14(10-23-17)11-5-2-1-3-6-11/h1-10H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPBADLXIYQEIGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC3=C2C(=O)OC(=N3)C4=CC(=CC=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10BrNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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